Methyl 5-amino-2-bromobenzoate hydrochloride

• IUPAC Name: methyl 5-amino-2-bromobenzoate;hydrochloride
• InChI: InChI=1S/C8H8BrNO2.ClH/c1-12-8(11)6-4-5(10)2-3-7(6)9;/h2-4H,10H2,1H3;1H
• InChI Key: XOLXPFZLNOUDGV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)N)Br.Cl
• Molecular Formula: C8H9BrClNO2
• Molecular Weight: 266.52 g/mol
• CAS No.: 1803581-93-2

Description

Methyl 2-amino-5-bromobenzoate, also known as Methyl 5-amino-2-bromobenzoate hydrochloride, acts as a potential PqsD inhibitor against pseudomonas aeruginosa infections. It is also used in the preparation of hepatitis C virus NS5b RNA polymerase inhibitors.

Molecular Structure Analysis

The molecular structure of this compound is characterized by N-H…O bonds and consists of zigzag chains running along the b-axis direction. The InChI code for the compound is 1S/C8H8BrNO2.ClH/c1-12-8(11)6-4-5(10)2-3-7(6)9;/h2-4H,10H2,1H3;1H.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 266.52. The compound is a powder at room temperature.

Scientific Research Applications

Synthesis of Anti-Cancer Drugs

Methyl 5-amino-2-bromobenzoate hydrochloride serves as a key intermediate in the synthesis of compounds with potential anti-cancer properties. For example, it has been used in the preparation of 6-bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline, an important intermediate for synthesizing some anti-cancer drugs that inhibit thymidylate synthase. This pathway involves multiple steps, including reactions with p-toluidine, chloral hydrate, and hydroxylamine hydrochloride, followed by concentrated sulfuric acid treatment and alkaline H2O2 oxidation to yield the desired intermediate with a detailed structural analysis provided through IR, 1HNMR, MS, and elemental analysis (Cao Sheng-li, 2004).

Molecular Properties and NLO Applications

Research on Methyl 2-amino 5-bromobenzoate (a compound closely related to this compound) has focused on its molecular structure, vibrational wavenumbers, and electronic properties using density functional theory (DFT) and time-dependent DFT (TD-DFT) approaches. Studies have shown that the molecule has significant first-order hyperpolarizability, indicating potential for non-linear optical applications, which are valuable in telecommunications and information processing. The research also delves into the molecule's electronic transitions, stability, and NLO activity, contributing to the understanding of its suitability for photodynamic therapy in cancer treatment (A. Saxena, Megha Agrawal, A. Gupta, 2015).

Novel Compounds Development

The synthesis and characterization of novel compounds derived from this compound contribute to various potential applications, including the development of new fungicides and the study of their effects against specific fungi. For instance, novel polyfunctional arenesulfonamides, prepared from 3-amino-5-bromobenzoic acid, have shown significant activity against Malassezia furfur, suggesting potential for treating skin diseases such as seborrheic dermatitis. This highlights the versatility of this compound derivatives in synthesizing compounds with specific biological activities (Lena Trifonov, Katerina Chumin, R. Gvirtz, Michal Afri, E. Korshin, G. Cohen, A. Gruzman, 2020).

Mechanism of Action

Target of Action

Methyl 5-amino-2-bromobenzoate hydrochloride is known to target PqsD , a key enzyme in the pqs quorum sensing (QS) system of Pseudomonas aeruginosa . This system is involved in the production of a number of virulence factors and biofilm formation .

Mode of Action

The compound acts as a potential PqsD inhibitor . By inhibiting PqsD, it disrupts the pqs quorum sensing system, thereby reducing the production of virulence factors and inhibiting biofilm formation .

Biochemical Pathways

The inhibition of PqsD affects the pqs quorum sensing system . This system is a biochemical pathway in Pseudomonas aeruginosa that controls the production of virulence factors and biofilm formation . By disrupting this pathway, this compound can reduce the pathogenicity of the bacteria .

Result of Action

The primary result of this compound’s action is the reduction of virulence factors and inhibition of biofilm formation in Pseudomonas aeruginosa . This can potentially decrease the pathogenicity of the bacteria and make it more susceptible to immune responses and antibiotic treatments .

Safety and Hazards

Methyl 5-amino-2-bromobenzoate hydrochloride is classified as a hazard under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Biochemical Analysis

Biochemical Properties

Methyl 5-amino-2-bromobenzoate hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been found to act as a potential inhibitor of PqsD, an enzyme involved in the biosynthesis of quinolone signal molecules in Pseudomonas aeruginosa . This interaction is crucial as it can influence the pathogenicity of the bacteria. Additionally, this compound is involved in the preparation of hepatitis C virus NS5b RNA polymerase inhibitors . These interactions highlight the compound’s potential in therapeutic applications.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to exhibit plant growth-regulator activity . This indicates that the compound can modulate cellular processes in plants, potentially affecting growth and development. In bacterial cells, its role as a PqsD inhibitor suggests that it can alter quorum sensing and biofilm formation, which are critical for bacterial communication and survival .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. The compound binds to the active site of PqsD, inhibiting its activity and thereby reducing the production of quinolone signal molecules . This inhibition can lead to decreased virulence in Pseudomonas aeruginosa. Additionally, its involvement in the synthesis of hepatitis C virus NS5b RNA polymerase inhibitors suggests that it can interfere with viral replication by targeting the viral polymerase .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It has been observed that this compound is stable under normal storage conditions . Its long-term effects on cellular function require further investigation. In vitro and in vivo studies are needed to determine any potential degradation products and their impact on cellular processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as inhibiting bacterial virulence or modulating plant growth . At higher doses, it may cause toxic or adverse effects. For instance, high doses of the compound could potentially lead to cytotoxicity or other harmful effects on animal cells . It is crucial to determine the optimal dosage that maximizes therapeutic benefits while minimizing adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism. For example, its role as a PqsD inhibitor indicates that it can affect the metabolic flux of quinolone signal molecules in Pseudomonas aeruginosa . Additionally, its involvement in the synthesis of hepatitis C virus NS5b RNA polymerase inhibitors suggests that it can influence viral metabolic pathways . Understanding these pathways is essential for elucidating the compound’s overall impact on cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity. The compound may interact with transporters or binding proteins that facilitate its movement across cellular membranes Its localization and accumulation within specific tissues or cellular compartments can influence its effectiveness and potential side effects

Subcellular Localization

The subcellular localization of this compound can affect its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, its interaction with PqsD suggests that it may localize to regions where this enzyme is active, such as the bacterial cytoplasm . Understanding its subcellular localization is crucial for elucidating its mechanism of action and potential therapeutic applications.